Cas no 147353-48-8 (Boronic acid,[3-[[(4-iodophenyl)sulfonyl]amino]phenyl]- (9CI))

• Product Name: Boronic acid,[3-[[(4-iodophenyl)sulfonyl]amino]phenyl]- (9CI)
• CAS No: 147353-48-8
• MF: C₁₂H₁₁BINO₄S
• MW: 403.000514268875
• CID: 205145
• PubChem ID: 5744445
• Update Time: 2025-04-19

Boronic acid,[3-[[(4-iodophenyl)sulfonyl]amino]phenyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Boronic acid,[3-[[(4-iodophenyl)sulfonyl]amino]phenyl]- (9CI)
• [3-[(4-iodophenyl)sulfonylamino]phenyl]boronic acid
• (3-{[(4-iodophenyl)sulfonyl]amino}phenyl)boronic acid
• 3-(4-Iodobenzenesulfonamido)phenylboronic acid
• 3-Pibsn-phenylboronic acid
• Boronic acid, (3-(((4-iodophenyl)sulfonyl)amino)phenyl)-
• 147353-48-8
• DTXSID80933100
• {3-[(4-Iodobenzene-1-sulfonyl)amino]phenyl}boronic acid

• Inchi： 1S/C12H11BINO4S/c14-10-4-6-12(7-5-10)20(18,19)15-11-3-1-2-9(8-11)13(16)17/h1-8,15-17H
• InChI Key： RXGZKFBDCZDHKH-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)S(NC1C=CC=C(B(O)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 401.95783
• Monoisotopic Mass: 402.954652
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95

Experimental Properties

• Density: 1.88
• Boiling Point: 555°C at 760 mmHg
• Flash Point: 289.5°C
• Refractive Index: 1.708
• PSA: 86.63
• LogP: 1.92560